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Compound of Interest

Compound Name: ARN19689

Cat. No.: B12416817

Disclaimer: The following information is provided as a general guide for the proper disposal of
laboratory reagents. Specific disposal procedures are dictated by the chemical and physical
properties of the substance, as well as local, state, and federal regulations. A definitive Safety
Data Sheet (SDS) for a compound labeled "ARN19689" could not be located. However,
information was found for a similarly identified product, "TP319689," a human recombinant
protein (Galectin 10) from OriGene Technologies. The disposal procedures outlined below are
based on the non-hazardous nature of this product as stated in its SDS.[1] Researchers must
always consult the specific SDS for any chemical they are working with and contact their
institution's Environmental Health and Safety (EHS) department for specific guidance.

l. Product Identification and Hazard Assessment

The product identified as TP319689 is a human recombinant protein, Galectin 10, supplied in
an aqueous solution. According to the Safety Data Sheet, this product is not classified as a
hazardous substance or mixture.[1]

Composition of Non-Hazardous Solution:
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. Hazard

Component CAS-No. Concentration .

Classification
2-amino-2-
hydroxymethyl)propa
(hy y' Yhprop 1185-53-1 <1% Not Hazardous
ne-1,3-diol
hydrochloride
Glycine 56-40-6 <1% Not Hazardous
Glycerol 56-81-5 <20% Not Hazardous

Il. Proper Disposal Procedures

Given that the TP319689 solution is classified as non-hazardous, standard laboratory disposal
procedures for non-hazardous agueous waste are generally appropriate. However, institutional
policies should always be followed.

Step-by-Step Disposal Protocol for Non-Hazardous Aqueous Solutions:

o Confirm Non-Hazardous Status: Always verify the non-hazardous classification by reviewing
the product-specific Safety Data Sheet (SDS).

o Consult Institutional Guidelines: Before disposal, consult your institution's EHS guidelines or
laboratory safety manual for specific procedures regarding non-hazardous chemical waste.

o Sewer Disposal (if permissible): In many jurisdictions, small quantities of non-hazardous
agueous solutions can be disposed of down the sanitary sewer.

 Dilution: When disposing of the solution down the drain, it is best practice to dilute it with a
copious amount of water. This helps to prevent any potential impact on the wastewater
treatment system.

e Avoid Mixing: Do not mix non-hazardous waste with hazardous waste streams. Keep waste
streams properly segregated to ensure correct disposal and to avoid creating a hazardous
mixture.
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» Empty Container Disposal: Empty containers that held non-hazardous materials should be
triple-rinsed with water. After rinsing, they can typically be disposed of in the regular trash.

lll. General Guidelines for Laboratory Waste
Disposal

For all other laboratory waste, including materials not explicitly classified as non-hazardous, the
following general procedures should be followed.

Waste Segregation and Handling:

» Hazardous Waste Labeling: All containers used for hazardous waste must be clearly labeled
with the words "Hazardous Waste" and the full chemical name(s) of the contents.

o Container Integrity: Waste containers must be in good condition, with no leaks or cracks, and
must be kept closed except when adding waste.

e Incompatible Wastes: Never mix incompatible wastes. For example, acids should not be
stored with or mixed with bases or cyanides.

o Solid Waste: Contaminated solid waste, such as gloves and paper towels, should be sealed
in a designated, labeled container for hazardous waste.

» Organic Solvents: Organic solvents must never be discharged down the drain and must be
collected in appropriate, labeled hazardous waste containers.

IV. Experimental Workflow for Waste Disposal
Decision Making

The following diagram illustrates a general workflow for determining the appropriate disposal
route for a laboratory chemical.
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Gocate and Review the Safety Data Sheet (SDSD

Gs the substance classified as hazardousa

Follow Hazardous Waste Disposal Protocol:
- Use labeled, compatible container
- Segregate from other waste
- Store in designated area
- Contact EHS for pickup

Follow Non-Hazardous Waste Disposal Protocol:
- Consult institutional guidelines
- May be eligible for sewer disposal with dilution
- Rinse empty container before disposal
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Decision workflow for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12416817#arn19689-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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